Cas no 2098016-72-7 ((2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride)

• Product Name: (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride
• CAS No: 2098016-72-7
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 5724870
• PubChem ID: 122240259
• Update Time: 2025-07-14

(2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,2,2-Trimethylhex-5-en-1-amine hydrochloride
• (2,2-dimethylhex-5-en-1-yl)(methyl)amine hydrochloride
• 2098016-72-7
• N,2,2-trimethylhex-5-en-1-amine;hydrochloride
• F2147-6454
• AKOS040813431
• starbld0049757
• (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride

• Inchi： 1S/C9H19N.ClH/c1-5-6-7-9(2,3)8-10-4;/h5,10H,1,6-8H2,2-4H3;1H
• InChI Key： XZQGQOIXYKEJJR-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC(C)(C)CCC=C

Computed Properties

• Exact Mass: 177.1284273g/mol
• Monoisotopic Mass: 177.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 94.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride

Introduction to (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride (CAS No. 2098016-72-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially offering unique properties that can be harnessed for therapeutic applications. One such compound, (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride, identified by its CAS number 2098016-72-7, has garnered attention in the scientific community due to its structural complexity and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary research.

The molecular structure of (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride consists of a branched alkyl chain with an amine functional group and a methyl substituent, making it a derivative of hexene. The presence of multiple stereocenters and the conjugated double bond system contributes to its diverse chemical reactivity. This compound is particularly interesting because it combines features that are often sought after in drug candidates, such as lipophilicity and the ability to interact with biological targets.

In recent years, there has been a growing interest in exploring novel compounds that can modulate biological pathways associated with various diseases. The amine moiety in (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride suggests potential interactions with receptors or enzymes, which could be exploited for therapeutic purposes. For instance, amine-based compounds have been widely studied for their roles in neurotransmitter systems and inflammatory responses. The hydrochloride salt form enhances the solubility of the compound, making it more suitable for formulation into pharmaceutical products.

One of the most compelling aspects of this compound is its structural similarity to naturally occurring bioactive molecules. By leveraging computational chemistry and molecular modeling techniques, researchers have been able to predict how (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride might interact with target proteins. These studies have revealed potential binding affinities that could make it a valuable tool in drug discovery pipelines. Furthermore, the compound's stability under various conditions makes it a promising candidate for further investigation.

The synthesis of (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as catalytic hydrogenation and protecting group strategies have been particularly useful in constructing the complex framework of this molecule.

Recent studies have begun to explore the pharmacological properties of (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride. In vitro assays have shown that the compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an intermediate in the development of novel therapeutics. Additionally, preliminary animal studies have provided insights into its pharmacokinetic behavior, which is crucial for understanding how it might be absorbed, distributed, metabolized, and excreted by the body.

The field of medicinal chemistry is constantly evolving, with new tools and techniques being developed to accelerate drug discovery. Computational methods such as virtual screening and high-throughput screening have enabled researchers to rapidly assess the potential of compounds like (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride. These approaches complement traditional experimental methods by providing rapid predictions of biological activity, thereby reducing the time and cost associated with developing new drugs.

The environmental impact of chemical synthesis is also an important consideration in modern drug development. Efforts are being made to design synthetic routes that are more sustainable and environmentally friendly. Green chemistry principles are being applied to minimize waste and reduce energy consumption during the production of compounds like (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride. These initiatives not only benefit the environment but also make the process more cost-effective and scalable.

In conclusion, (2,2-Dimethylhex-5-en-1-yl)(methyl)amine hydrochloride (CAS No. 2098016-72-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of innovative therapies for various diseases.